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Compound of Interest

Compound Name:
PEG3-bis(phosphonic acid

trimethylsilyl ester)

CAS No.: 1807518-68-8

Cat. No.: B8025099

Get Quote

Introduction & Rational Design
The development of targeted imaging agents requires robust chemical strategies to modulate

solubility, pharmacokinetics (PK), and binding affinity. PEG3-bis(phosphonic acid) serves as a

critical bifunctional tool in this domain.

Why PEG3?
Solubility: The short polyethylene glycol (PEG3) spacer imparts aqueous solubility to

otherwise hydrophobic cores (e.g., iron oxide nanoparticles) or lipophilic chelators.

Steric Precision: Unlike high molecular weight PEGs (e.g., PEG-2000), PEG3 (~322 Da)

minimizes the hydrodynamic radius (

), preventing the "stealth" coating from blocking the binding interaction with the target or the
surface.
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Renal Clearance: Agents utilizing short PEG chains are more likely to fall below the renal

filtration threshold (<5.5 nm), facilitating rapid background clearance for high-contrast

imaging.

Why Bis(phosphonic acid)?
Surface Anchoring (Linear): Phosphonates form extremely stable bi- or tridentate

coordination bonds with metal oxide surfaces (

,

,

), superior to carboxylic acids.

Bone Targeting (Geminal): Bisphosphonates chelate calcium ions in hydroxyapatite (HA), the

mineral component of bone, enabling skeletal imaging.

Chemical Properties & Handling[1][2]
Property Specification Notes

Chemical Name PEG3-bis(phosphonic acid) Linear isomer (Surface Anchor)

CAS Number 254762-10-2
Verify structure before

purchase

Formula MW: 322.19 g/mol

Appearance Viscous colorless liquid or oil Hygroscopic

Solubility Water, Methanol, DMSO Insoluble in Hexane/Toluene

pKa ~1.5 - 2.0 (1st ionization)
Strong acid; buffers required

for biological use

Stability High thermal stability
Stable against hydrolysis (P-C

bond)

Handling Protocol:

Store at -20°C under argon/nitrogen.
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The compound is acidic; neutralize with 0.1 M NaOH or HEPES buffer (pH 7.4) prior to

biological introduction.

Avoid glass containers for long-term storage of dilute solutions (phosphonates can adsorb to

glass); use polypropylene.

Application 1: Surface Engineering of SPIONs (MRI
Contrast)
Objective: Replace hydrophobic ligands (e.g., oleic acid) on Superparamagnetic Iron Oxide

Nanoparticles (SPIONs) with PEG3-bis(phosphonic acid) to create water-soluble, stable

MRI contrast agents.

Mechanism
The phosphonate groups displace carboxylate ligands via a ligand exchange reaction. The

bond is thermodynamically favored over

, rendering the coating irreversible under physiological conditions.

Protocol: Ligand Exchange
Reagents:

Oleic Acid-coated SPIONs (in toluene/chloroform, 5 mg Fe/mL)

PEG3-bis(phosphonic acid) (dissolved in DMSO/Methanol 1:1)

Solvents: Toluene, Methanol, Acetone, DI Water.

Step-by-Step Workflow:

Precipitation: Take 1 mL of OA-SPIONs. Add 4 mL acetone to precipitate particles.

Centrifuge (10,000 rpm, 10 min). Discard supernatant.

Redispersion: Redisperse the pellet in 2 mL Toluene.

Exchange Reaction:
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Prepare a solution of PEG3-bis(phosphonic acid) (50 mg) in 2 mL Methanol/DMSO.

Add dropwise to the SPION suspension under vigorous stirring.

Critical Step: The mixture may become cloudy. Sonicate for 5 mins.

Incubate at 50°C for 4 hours (or Room Temp for 24h).

Phase Transfer: Add 2 mL DI water. The particles should migrate into the aqueous phase (or

precipitate if solvents are immiscible).

Purification:

Precipitate particles with excess Acetone/Ethanol. Centrifuge.

Wash pellet 3x with Ethanol to remove free PEG-BP and displaced oleic acid.

Redisperse final pellet in PBS or DI Water.

Filtration: Pass through a 0.22 µm syringe filter to remove aggregates.

Quality Control (QC):

DLS: Check Hydrodynamic Diameter. Expect slight increase (e.g., 5 nm core -> 8-10 nm).

FT-IR: Confirm disappearance of C=O stretch (1710

) and appearance of P=O stretch (1000-1100

).

Stability Test: Incubate in 10% Fetal Bovine Serum (FBS) at 37°C for 24h. Monitor for

precipitation.

Application 2: Bone-Targeting
Radiopharmaceuticals (PET/SPECT)
Objective: Use a PEG3 spacer to connect a chelator (NOTA/DOTA) to a geminal

bisphosphonate for bone metastasis imaging. Note: This application typically requires "Amino-
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PEG3-Bisphosphonate" (Geminal), not the linear reagent.

Protocol: Synthesis of Ga-NOTA-PEG3-BP
Reagents:

p-SCN-Bn-NOTA (bifunctional chelator)

Amino-PEG3-Geminal Bisphosphonate (Custom synthesis or specific vendor)

GaCl

(from Ge/Ga generator)

Workflow:

Conjugation:

Dissolve Amino-PEG3-BP (10 µmol) in 0.1 M NaHCO

(pH 8.5).

Add p-SCN-Bn-NOTA (12 µmol) in dry DMSO.

Stir at RT for 2 hours.

Purify via Semi-prep HPLC (C18 column, Water/Acetonitrile gradient).

Result: NOTA-PEG3-BP ligand.

Radiolabeling:

Elute

GaCl

(approx. 500 MBq) into a vial containing 1 M HEPES (pH 4.0).

Add 20 µg of NOTA-PEG3-BP ligand.
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Heat at 95°C for 10 minutes (or RT for 15 mins if using NOTA).

QC: Radio-TLC (Mobile phase: 0.1 M Citrate buffer). Free

Ga moves to front; Complex stays at origin.

Biological Validation: Hydroxyapatite (HA) Binding
Assay
This assay validates the bone-targeting potential of the agent.

Protocol:

Preparation: Suspend Hydroxyapatite powder (20 mg) in 1 mL Tris-buffered saline (pH 7.4).

Incubation: Add the imaging agent (e.g., 1 µCi of

Ga-NOTA-PEG3-BP or 10 µg of Fluorescent-PEG3-BP-SPION).

Equilibration: Shake at Room Temp for 60 minutes.

Separation: Centrifuge at 10,000 rpm for 5 mins.

Measurement:

Supernatant: Measure radioactivity (Gamma counter) or Fluorescence.

Pellet: Wash once with saline, then measure.

Calculation:

Acceptance Criteria: >90% binding for bone agents.

Visualization & Logic Flows
Diagram 1: Structural Distinction & Binding Modes
This diagram clarifies the critical difference between the linear reagent and the geminal

targeting motif.
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Linear PEG3-bis(phosphonic acid) (CAS 254762-10-2)

Geminal PEG3-Bisphosphonate Conjugate

HO3P - PEG3 - PO3H Metal Oxide Surface
(SPION / TiO2)

Coordination Bond
(Surface Coating)

Chelator - PEG3 - C(PO3H)2 Bone Mineral
(Hydroxyapatite)

Chelation of Ca2+
(Targeting)

Click to download full resolution via product page

Caption: Distinction between Linear PEG3-BP (Surface Anchor) and Geminal PEG3-BP (Bone

Targeter).

Diagram 2: Experimental Workflow for SPION Coating
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Start: Hydrophobic SPIONs
(Oleic Acid Coated)

Ligand Exchange
Add PEG3-bis(phosphonic acid)
Solvent: Toluene/MeOH/DMSO

 Displace Oleic Acid

Phase Transfer
Add Water -> Particles migrate to aqueous

 50°C, 4h

Purification
Magnetic Separation / Centrifugation

Final Product
Water-Soluble PEG3-BP-SPIONs

 QC: DLS & IR

Click to download full resolution via product page

Caption: Step-by-step ligand exchange protocol for converting hydrophobic SPIONs to

hydrophilic imaging agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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